Cas no 53438-93-0 (5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 53438-93-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 2952143
• Update Time: 2025-09-27

5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-二氢-5-(3-羟基丙基)-2-硫代-4(1H)-嘧啶酮
• 5-(3-Hydroxypropyl)-2-thiouracil
• 5-(3-hydroxypropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 2,3-Dihydro-5-(3-hydroxypropyl)-2-thioxo-4(1H)-pyrimidinone
• 5-(3-hydroxypropyl)-2-sulfanylidene-1H-pyrimidin-4-one
• SB56090
• F12778
• A900640

• Inchi： 1S/C7H10N2O2S/c10-3-1-2-5-4-8-7(12)9-6(5)11/h4,10H,1-3H2,(H2,8,9,11,12)
• InChI Key： MIENZUZDZIBMEE-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(N1)=O)CCCO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -0.4
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones